2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide

• IUPAC Name: 2-methyl-N-[4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]benzamide
• InChI: InChI=1S/C23H19N3O2/c1-15-7-9-17(10-8-15)22-25-26-23(28-22)18-11-13-19(14-12-18)24-21(27)20-6-4-3-5-16(20)2/h3-14H,1-2H3,(H,24,27)
• InChI Key: WYDQRKWZSIJCNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of oxadiazole derivatives, which have shown promising results in various biological activities.

Mechanism of Action

The mechanism of action of 2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is not fully understood. However, studies have suggested that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, this compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide has been shown to have various biochemical and physiological effects. Studies have shown that this compound has antioxidant properties, which could be beneficial in the treatment of various oxidative stress-related diseases. Additionally, this compound has also been shown to have anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide in lab experiments is its potential therapeutic applications in various fields of research. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound has cytotoxic effects on cancer cells, but it could also have toxic effects on healthy cells.

Future Directions

There are several future directions for research on 2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide. One potential direction is to investigate the mechanism of action of this compound in more detail. Additionally, further studies could be conducted to determine the potential therapeutic applications of this compound in other fields of research, such as neurodegenerative diseases. Furthermore, studies could be conducted to optimize the synthesis method of this compound to improve its yield and purity.

Scientific Research Applications

2-methyl-N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide has shown potential therapeutic applications in various fields of research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has also shown anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various inflammatory diseases.